Cas no 2680755-59-1 (benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate)

Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate is a specialized carbamate derivative with a hydroxyl and methoxyphenyl functional group, offering versatility in synthetic organic chemistry. Its structure enables applications as an intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The presence of the benzyl carbamate moiety enhances stability, while the 4-methoxyphenyl group contributes to electron-rich aromatic reactivity. The hydroxyl functionality allows for further derivatization, making it valuable for constructing complex molecular frameworks. This compound is typically handled under controlled conditions due to its reactive groups, ensuring optimal performance in multi-step synthetic processes. Its purity and defined structure support reproducible results in research applications.
benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate structure
2680755-59-1 structure
Product Name:benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate
CAS No:2680755-59-1
MF:C18H21NO4
MW:315.36364531517
CID:5633464
PubChem ID:165934831
Update Time:2025-06-23

benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
    • 2680755-59-1
    • EN300-28293066
    • benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate
    • Inchi: 1S/C18H21NO4/c1-22-17-9-7-15(8-10-17)16(12-20)11-19-18(21)23-13-14-5-3-2-4-6-14/h2-10,16,20H,11-13H2,1H3,(H,19,21)
    • InChI Key: CCOSQBFTPIQHNV-UHFFFAOYSA-N
    • SMILES: OCC(C1C=CC(=CC=1)OC)CNC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 315.14705815g/mol
  • Monoisotopic Mass: 315.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 67.8Ų

benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28293066-1g
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
2680755-59-1
1g
$1214.0 2023-09-08
Enamine
EN300-28293066-5g
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
2680755-59-1
5g
$3520.0 2023-09-08
Enamine
EN300-28293066-10g
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
2680755-59-1
10g
$5221.0 2023-09-08
Enamine
EN300-28293066-0.05g
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
2680755-59-1 95.0%
0.05g
$1020.0 2025-03-19
Enamine
EN300-28293066-0.1g
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
2680755-59-1 95.0%
0.1g
$1068.0 2025-03-19
Enamine
EN300-28293066-0.25g
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
2680755-59-1 95.0%
0.25g
$1117.0 2025-03-19
Enamine
EN300-28293066-0.5g
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
2680755-59-1 95.0%
0.5g
$1165.0 2025-03-19
Enamine
EN300-28293066-1.0g
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
2680755-59-1 95.0%
1.0g
$1214.0 2025-03-19
Enamine
EN300-28293066-2.5g
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
2680755-59-1 95.0%
2.5g
$2379.0 2025-03-19
Enamine
EN300-28293066-5.0g
benzyl N-[3-hydroxy-2-(4-methoxyphenyl)propyl]carbamate
2680755-59-1 95.0%
5.0g
$3520.0 2025-03-19

Additional information on benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate

Introduction to Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate (CAS No. 2680755-59-1)

Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate, a compound with the chemical identifier CAS No. 2680755-59-1, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and therapeutic interventions. The unique structural features of this molecule, particularly the presence of a benzyl group and a N-3-hydroxy-2-(4-methoxyphenyl)propyl moiety, contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate have been subjects of extensive research, reflecting its importance in medicinal chemistry. The benzyl group, known for its stability and ease of functionalization, plays a crucial role in the molecule's overall reactivity and interaction with biological targets. Meanwhile, the hydroxy and methoxy substituents on the propyl chain enhance the compound's solubility and metabolic stability, making it a promising candidate for further development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its structural motif has been explored for its interactions with enzymes and receptors involved in metabolic disorders. The 4-methoxyphenyl group, in particular, has been shown to modulate the activity of certain enzymes, suggesting that Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate could be a valuable tool in the development of drugs targeting these pathways.

In addition to its pharmacological potential, Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate has also been investigated for its role in chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms and to develop novel synthetic strategies. The ability to modify specific parts of the molecule allows for the creation of derivatives with tailored properties, enabling researchers to fine-tune biological activity and selectivity.

The synthesis of Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the carbamate bond, which is critical for the compound's biological activity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the benzyl group efficiently. These methods not only ensure high yields but also minimize unwanted byproducts, making the process both sustainable and scalable.

The pharmacokinetic properties of Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate have been thoroughly examined to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its suitability for systemic administration. Furthermore, preliminary toxicological assessments have shown that it is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile.

The impact of Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly interested in developing novel compounds that can address unmet medical needs. The unique properties of this molecule make it an attractive candidate for further investigation into clinical trials and commercialization.

In conclusion, Benzyl N-3-hydroxy-2-(4-methoxyphenyl)propylcarbamate (CAS No. 2680755-59-1) is a compound with significant potential in pharmaceutical chemistry and biochemistry. Its structural features and biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine and drug development.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent